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Compound of Interest

Compound Name:
2-(2,4-dichloroanilino)-1H-

isoindole-1,3(2H)-dione

CAS No.: 320422-00-2

Cat. No.: B2734936 Get Quote

In the landscape of drug development and materials science, the precise characterization of

novel chemical entities is paramount. For the compound with the molecular formula

C14H8Cl2N2O2, a foundational step in its analytical profile is the determination of its elemental

composition. This guide provides an in-depth comparison of the theoretical elemental analysis

with common experimental techniques, offering researchers the necessary data and protocols

to ensure the purity and identity of their substance.

Theoretical Elemental Composition: The Calculated
Benchmark
The first step in any elemental analysis is to establish the theoretical percentage of each

element in the molecule. This is calculated based on the molecular formula and the standard

atomic weights of the constituent elements as provided by the International Union of Pure and

Applied Chemistry (IUPAC).[1]

The molecular formula C14H8Cl2N2O2 indicates the presence of Carbon (C), Hydrogen (H),

Chlorine (Cl), Nitrogen (N), and Oxygen (O).

Step 1: Determine the Atomic Weights

To begin, we will use the standard atomic weights from IUPAC.[1]
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Carbon (C): 12.011 u

Hydrogen (H): 1.008 u

Chlorine (Cl): 35.453 u[2][3]

Nitrogen (N): 14.007 u

Oxygen (O): 15.999 u

Step 2: Calculate the Molecular Weight

The molecular weight (MW) of C14H8Cl2N2O2 is the sum of the atomic weights of all atoms in

the molecule.

C: 14 atoms * 12.011 u/atom = 168.154 u

H: 8 atoms * 1.008 u/atom = 8.064 u

Cl: 2 atoms * 35.453 u/atom = 70.906 u

N: 2 atoms * 14.007 u/atom = 28.014 u

O: 2 atoms * 15.999 u/atom = 31.998 u

Total Molecular Weight = 168.154 + 8.064 + 70.906 + 28.014 + 31.998 = 307.136 u

Step 3: Calculate the Percentage Composition of Each Element

The percentage composition of each element is calculated by dividing the total mass of that

element in the molecule by the total molecular weight and multiplying by 100.[4][5]

%C = (168.154 / 307.136) * 100 = 54.75%

%H = (8.064 / 307.136) * 100 = 2.63%

%Cl = (70.906 / 307.136) * 100 = 23.09%

%N = (28.014 / 307.136) * 100 = 9.12%
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%O = (31.998 / 307.136) * 100 = 10.42%

Table 1: Theoretical Elemental Composition of C14H8Cl2N2O2

Element
Atomic Weight
(u)

Number of
Atoms

Total Mass (u)
Percentage
Composition
(%)

Carbon (C) 12.011 14 168.154 54.75

Hydrogen (H) 1.008 8 8.064 2.63

Chlorine (Cl) 35.453 2 70.906 23.09

Nitrogen (N) 14.007 2 28.014 9.12

Oxygen (O) 15.999 2 31.998 10.42

Total 307.136 100.00

Experimental Verification: A Comparative Analysis
While theoretical calculations provide a gold standard, experimental methods are necessary to

confirm the elemental composition of a synthesized compound. The most common technique

for this purpose is combustion analysis.

Combustion Analysis
Combustion analysis is a robust and widely used method for determining the elemental

composition of organic compounds. The underlying principle involves the complete combustion

of a small, precisely weighed sample in an excess of oxygen. The combustion products (CO2,

H2O, and N2) are then collected and quantified. For halogen-containing compounds like

C14H8Cl2N2O2, a specialized trap is used to capture the resulting hydrogen halides (in this

case, HCl).

Workflow for Combustion Analysis of C14H8Cl2N2O2
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Sample Preparation Combustion Separation & Detection Data Analysis

Weigh Sample
(1-3 mg)

Encapsulate in
Tin or Silver Foil

Introduce to Furnace
(~900-1000 °C)

Flash Combustion
in O2 Stream

Gas Products
(CO2, H2O, N2, HCl)

Gas Chromatography
Column

Thermal Conductivity
Detector (TCD) Quantify Signals Calculate Mass % Compare with

Theoretical
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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